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Compound of Interest

Compound Name: NPD4928

Cat. No.: B14755025 Get Quote

These application notes provide detailed protocols for the solubilization and use of NPD4928, a

potent inhibitor of Ferroptosis Suppressor Protein 1 (FSP1), in both Dimethyl Sulfoxide (DMSO)

and standard cell culture media. The following information is intended for researchers,

scientists, and drug development professionals.

Data Presentation: Solubility of NPD4928
The solubility of NPD4928 in various solvents has been determined to facilitate the preparation

of stock and working solutions for in vitro studies.
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Solvent Solubility (mg/mL)
Molar Solubility
(mM)

Notes

DMSO 100 mg/mL 198.18 mM

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[1]

Water Insoluble -

NPD4928 is poorly

soluble in aqueous

solutions.[1]

Ethanol Insoluble -
NPD4928 is poorly

soluble in ethanol.[1]

Cell Culture Media Variable Variable

Solubility is dependent

on media composition

and the final

concentration of

DMSO. It is

recommended to first

prepare a high-

concentration stock in

DMSO and then dilute

it into the culture

medium.

Experimental Protocols
Protocol 1: Preparation of a 100 mM NPD4928 Stock
Solution in DMSO
This protocol describes the preparation of a concentrated stock solution of NPD4928 in DMSO,

which can be stored for later use.

Materials:

NPD4928 (solid)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or glass vials

Calibrated analytical balance

Vortex mixer

Procedure:

Equilibration: Allow the vial of solid NPD4928 to reach room temperature before opening to

prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of NPD4928 powder using a calibrated

analytical balance and transfer it to a sterile amber tube or vial.

Dissolution: Add the calculated volume of anhydrous DMSO to the solid NPD4928. For

example, to prepare 1 mL of a 100 mM stock solution (assuming a molecular weight of 504.5

g/mol ), dissolve 50.45 mg of NPD4928 in 1 mL of DMSO.

Mixing: Securely cap the tube/vial and vortex until the solid is completely dissolved. The

resulting solution should be clear. Gentle warming (e.g., in a 37°C water bath) may be

applied to aid dissolution, but avoid excessive heat.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile, amber microcentrifuge tubes. Store the aliquots at

-20°C or -80°C for long-term storage.

Protocol 2: Preparation of NPD4928 Working Solutions
in Cell Culture Media
This protocol details the dilution of the DMSO stock solution into cell culture medium for

treating cells. It is critical to ensure the final DMSO concentration is non-toxic to the cells

(typically ≤ 0.1%).

Materials:
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100 mM NPD4928 stock solution in DMSO

Complete cell culture medium (e.g., DMEM, RPMI-1640) with serum and supplements

Sterile conical tubes or microcentrifuge tubes

Procedure:

Thawing Stock Solution: Thaw a single aliquot of the 100 mM NPD4928 DMSO stock

solution at room temperature.

Serial Dilution (Recommended): To achieve a low final DMSO concentration, it is advisable

to perform one or more intermediate dilutions in cell culture medium.

Example for a final concentration of 10 µM:

Prepare an intermediate dilution by adding 1 µL of the 100 mM stock solution to 999 µL

of complete cell culture medium to get a 100 µM solution. Mix thoroughly by gentle

pipetting or vortexing.

Prepare the final working solution by taking 100 µL of the 100 µM intermediate solution

and adding it to 900 µL of complete cell culture medium. This will result in a final

NPD4928 concentration of 10 µM with a final DMSO concentration of 0.01%.

Direct Dilution (for higher concentrations): For higher working concentrations, direct dilution

may be possible while keeping the DMSO concentration low.

Example for a final concentration of 100 µM:

Add 1 µL of the 100 mM stock solution directly to 999 µL of complete cell culture

medium. The final DMSO concentration will be 0.1%.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the compound.

Immediate Use: It is recommended to use the freshly prepared working solutions

immediately to avoid potential precipitation or degradation of the compound in the aqueous

environment.[1]
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Visualizations
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Caption: Mechanism of NPD4928-induced ferroptosis via FSP1 inhibition.

Experimental Workflow for Solution Preparation
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Caption: Workflow for preparing NPD4928 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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